8H,8H-Perfluoropentadecane-7,9-dione
Overview
Description
8H,8H-Perfluoropentadecane-7,9-dione is a fluorinated compound with the molecular formula C15H2F26O2 . It has gained a lot of attention in scientific research over the past few decades.
Molecular Structure Analysis
The molecular weight of 8H,8H-Perfluoropentadecane-7,9-dione is 708.13 g/mol . The IUPAC name for this compound is 1,1,1,2,2,3,3,4,4,5,5,6,6,10,10,11,11,12,12,13,13,14,14,15,15,15-hexacosafluoropentadecane-7,9-dione .Physical And Chemical Properties Analysis
The exact mass and monoisotopic mass of 8H,8H-Perfluoropentadecane-7,9-dione are both 707.9639615 g/mol . It has a topological polar surface area of 34.1 Ų .Scientific Research Applications
Pharmaceutical Research
8H,8H-Perfluoropentadecane-7,9-dione: is utilized in pharmaceutical testing as a reference standard . Its unique chemical structure makes it suitable for developing analytical methods to ensure the quality and purity of pharmaceutical products.
Chemical Synthesis
Finally, 8H,8H-Perfluoropentadecane-7,9-dione can serve as a building block in chemical synthesis, especially for constructing complex molecules that require fluorinated components.
Future Directions
Mechanism of Action
Target of Action
It is used in the preparation of transition metal perfluoroalkyl-derivatized β-diketonato complexes . These complexes often have various applications in catalysis, materials science, and biochemistry.
Biochemical Pathways
Given its use in the synthesis of transition metal complexes, it may indirectly influence various biochemical pathways depending on the specific complex formed .
Result of Action
Its role in the synthesis of transition metal complexes suggests it may have indirect effects on cellular processes, depending on the specific complex formed .
properties
IUPAC Name |
1,1,1,2,2,3,3,4,4,5,5,6,6,10,10,11,11,12,12,13,13,14,14,15,15,15-hexacosafluoropentadecane-7,9-dione |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H2F26O2/c16-4(17,6(20,21)8(24,25)10(28,29)12(32,33)14(36,37)38)2(42)1-3(43)5(18,19)7(22,23)9(26,27)11(30,31)13(34,35)15(39,40)41/h1H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VJPLPULMKIMOSI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)C(=O)C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H2F26O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90379999 |
Source
|
| Record name | 8H,8H-Perfluoropentadecane-7,9-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90379999 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
708.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
8H,8H-Perfluoropentadecane-7,9-dione | |
CAS RN |
261503-74-6 |
Source
|
| Record name | 8H,8H-Perfluoropentadecane-7,9-dione | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90379999 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![1-[3,5-Di(tert-butyl)-2-hydroxyphenyl]ethan-1-one](/img/structure/B1333363.png)
